9-amino-3,3-dimethyl-1,2,3,4-tetrahydro-1-acridinol 2-butenedioate (salt)

• IUPAC Name: 9-amino-3,3-dimethyl-2,4-dihydro-1H-acridin-1-ol;(Z)-but-2-enedioic acid
• InChI: InChI=1S/C15H18N2O.C4H4O4/c1-15(2)7-11-13(12(18)8-15)14(16)9-5-3-4-6-10(9)17-11;5-3(6)1-2-4(7)8/h3-6,12,18H,7-8H2,1-2H3,(H2,16,17);1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key: CYSNVMVPQNEOFK-BTJKTKAUSA-N
• Canonical SMILES: CC1(CC(C2=C(C3=CC=CC=C3N=C2C1)N)O)C.C(=CC(=O)O)C(=O)O
• Isomeric SMILES: CC1(CC(C2=C(C3=CC=CC=C3N=C2C1)N)O)C.C(=C\C(=O)O)\C(=O)O
• Molecular Formula: C19H22N2O5
• Molecular Weight: 358.4 g/mol

Description

9-amino-3,3-dimethyl-1,2,3,4-tetrahydro-1-acridinol 2-butenedioate (salt) is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as A-85380 and has been found to have a unique mechanism of action that makes it useful for studying certain physiological and biochemical effects.

Mechanism of Action

The mechanism of action of A-85380 involves its binding to the nAChR receptor, which leads to the activation of certain signaling pathways in the brain. This activation can result in changes in neurotransmitter release and synaptic plasticity, which can have a variety of effects on brain function.
Biochemical and Physiological Effects
A-85380 has been found to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the enhancement of cognitive function, and the potential for neuroprotection. These effects have been studied in animal models and in vitro experiments, and further research is needed to fully understand the potential applications of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using A-85380 in lab experiments is its specificity for the nAChR receptor. This allows researchers to study the effects of this receptor in isolation, without interference from other receptors or signaling pathways. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on A-85380, including the study of its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of neuroscience research.

Scientific Research Applications

A-85380 has been studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been found to bind to certain receptors in the brain, specifically the nicotinic acetylcholine receptor (nAChR). This receptor is involved in a variety of physiological processes, including learning and memory, attention, and mood regulation.